Cas no 951498-13-8 (N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide structure

951498-13-8 structure

Product Name:N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

CAS No:951498-13-8

MF:C₂₀H₁₆ClN₃O₂S

MW:397.877942085266

CID:6385112

PubChem ID:18565275

Update Time:2023-12-26

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
- Imidazo[2,1-b]thiazole-2-carboxamide, N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methyl-
- 951498-13-8
- AKOS002047605
- N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
- F2063-0194
- N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
- MFCD08318822
- Inchi： 1S/C20H16ClN3O2S/c1-12-18(19(25)22-15-5-3-4-14(21)10-15)27-20-23-17(11-24(12)20)13-6-8-16(26-2)9-7-13/h3-11H,1-2H3,(H,22,25)
- InChI Key： IAUYSIZUWVBUKV-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)N2C=C(C3C=CC(=CC=3)OC)N=C2S1)=O

Computed Properties

Exact Mass: 397.0651756g/mol
Monoisotopic Mass: 397.0651756g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 83.9Å²

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
pka: 12.41±0.70(Predicted)

N-(3-chlorophenyl)-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

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